Cas no 75220-37-0 (Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI))

• Product Name: Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI)
• CAS No: 75220-37-0
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 565749
• PubChem ID: 173380
• Update Time: 2025-04-19

Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI)
• 19-oxo-deoxycorticosterone
• 21-Hydroxy-4-pregnen-3,19,20-trione
• Pregn-4-en-19-al, 21-hydroxy-3,20-dioxo-
• DTXSID50996681
• (2S,14S,15S)-14-(2-hydroxyacetyl)-15-methyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-2-carbaldehyde
• 21-hydroxy-3,20-dioxopregn-4-en-19-al
• CHEBI:174650
• 19-Oxodeoxycorticosterone
• UDQ5NZQ2S8
• (8S,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-13-methyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-10-carbaldehyde
• 75220-37-0
• SCHEMBL11102334

• Inchi： 1S/C21H28O4/c1-20-8-7-17-15(16(20)4-5-18(20)19(25)11-22)3-2-13-10-14(24)6-9-21(13,17)12-23/h10,12,15-18,22H,2-9,11H2,1H3/t15-,16-,17-,18+,20-,21+/m0/s1
• InChI Key： PDNIPWXQYQYCSU-ZOCXKQACSA-N
• SMILES： O=C(CO)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C=O)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 344.19884
• Monoisotopic Mass: 344.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 2

Experimental Properties

• Density: 1.21
• Boiling Point: 525.5°C at 760 mmHg
• Flash Point: 285.7°C
• Refractive Index: 1.569
• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids